Cas no 2137136-20-8 (4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl-)

• Product Name: 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl-
• CAS No: 2137136-20-8
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5255563
• Update Time: 2025-05-18

4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl-

• Inchi： 1S/C8H11N3O3/c12-8(13)6-7(14-4-11-6)5-3-9-1-2-10-5/h4-5,9-10H,1-3H2,(H,12,13)/t5-/m1/s1
• InChI Key： JGZMBVOEGDLMRV-RXMQYKEDSA-N
• SMILES： O1C([C@H]2CNCCN2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl-

Introduction to 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- (CAS No. 2137136-20-8)

The compound 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- (CAS No. 2137136-20-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates both an oxazole ring and a piperazine moiety, which are known for their diverse biological activities and interactions with biological targets.

The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is a privileged scaffold in medicinal chemistry. Its ability to engage in hydrogen bonding and π-stacking interactions makes it an excellent candidate for drug design. In contrast, the piperazine moiety, characterized by its two nitrogen atoms, is widely recognized for its role as a pharmacophore in numerous drugs, including antipsychotics, antidepressants, and antihistamines. The combination of these two moieties in 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- creates a unique structural feature that may contribute to its distinct pharmacological profile.

Recent studies have highlighted the importance of chirality in drug design, particularly in the context of bioavailability and efficacy. The (2R) configuration of the piperazine ring in this compound suggests a potential for enhanced binding affinity and selectivity towards biological targets. This stereochemical specificity is often critical for achieving optimal pharmacological effects while minimizing side effects. The synthesis of chiral compounds like 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- requires meticulous attention to detail to ensure high enantiomeric purity, which is essential for their intended therapeutic use.

The chemical synthesis of 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- involves multiple steps, each requiring precise control over reaction conditions and reagents. The introduction of the piperazine moiety at the 5-position of the oxazole ring necessitates careful selection of protecting groups and coupling strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further pharmacological investigation.

In the realm of drug discovery, computational modeling plays an increasingly pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been employed to explore the binding interactions between 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- and various biological targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in related diseases. Additionally, its potential interaction with ion channels has been explored, indicating its possible utility in treating neurological disorders.

The pharmaceutical industry has shown significant interest in developing small-molecule inhibitors for treating chronic diseases such as cancer and neurodegenerative disorders. 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- has been investigated as a lead compound for further derivatization to enhance its pharmacological properties. By modifying substituents on the oxazole or piperazine rings, researchers aim to optimize solubility, bioavailability, and target specificity. Such structural modifications are often guided by high-throughput screening (HTS) data and rational drug design principles.

Preclinical studies have provided valuable insights into the safety and efficacy profiles of 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl-. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with disease progression. Furthermore, animal models have been utilized to assess its pharmacokinetic properties and potential toxicity. These preclinical findings support the continued development of this compound as a therapeutic agent.

The growing body of research on heterocyclic compounds underscores their significance in modern drug discovery. The versatility of structures like 4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl- allows for diverse applications across multiple therapeutic areas. As our understanding of biological mechanisms continues to expand, so does the potential for discovering novel treatments derived from such innovative chemical entities.

In conclusion,4-Oxazolecarboxylic acid, 5-(2R)-2-piperazinyl, (CAS No. 2137136-20-8) exemplifies the intersection of synthetic chemistry and pharmacology in developing next-generation therapeutics. Its unique structural features and promising preclinical data position it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.